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‘ Compound of Interest
Compound Name: 3-Phenylnaphthalen-1-ol
Cat. No.: B2419528

An In-depth Technical Guide to the Physicochemical Properties of 3-Phenylnaphthalen-1-ol

Abstract: This technical guide provides a comprehensive overview of the core physicochemical properties of 3-Phenylnaphthalen-1-ol (CAS No: 30(
for researchers, scientists, and professionals in drug development and materials science, this document synthesizes experimental data with theoretic
determination, explains the underlying factors that govern the compound's phase transitions, and explores its applications as a key chemical intermec

Introduction to 3-Phenylnaphthalen-1-ol

3-Phenylnaphthalen-1-ol is a polycyclic aromatic organic compound with the molecular formula C16H120.[1][2] Its structure features a phenyl group
combining a rigid naphthalene framework with a reactive hydroxyl group, makes it a valuable and versatile intermediate in various fields of chemical ¢
documented in mainstream literature, its derivatives are of significant interest. The phenylnaphthalene scaffold is recognized as a promising platform
related compounds showing potential antimicrobial, anti-inflammatory, and anticancer properties.[4][5] Furthermore, it serves as a precursor in the syi
Emitting Diodes (OLEDs).[3][6] Accurate knowledge of its physical properties, such as melting and boiling points, is fundamental for its purification, he

Core Physicochemical Properties

The physical state and phase transition temperatures of 3-Phenylnaphthalen-1-ol are critical parameters for its practical application in a laboratory c
molecular weight and the intermolecular forces at play, namely hydrogen bonding from the hydroxyl group and 1t-1t stacking and van der Waals force:

Summary of Physical Data

The key physical constants for 3-Phenylnaphthalen-1-ol are summarized in the table below. It is important to note that while the melting point is an ¢
to the high temperature required, at which the compound may risk decomposition.

Property Value Sourci
CAS Number 30069-65-9 (L6l
Molecular Formula Ci16H120 [11[2]
Molecular Weight 220.26 g/mol [1]
Melting Point 96-97.5 °C [7]
Boiling Point 417.4 + 24.0 °C (Predicted) [7]
Density 1.176 + 0.06 g/cm?3 (Predicted) [7]
Appearance Solid [3]

Experimental Methodology: Melting Point Determination

The melting point is a robust indicator of a crystalline solid's purity. A sharp melting range (typically <1 °C) is characteristic of a pure substance, where
following protocol describes a self-validating system for the accurate determination of the melting point of 3-Phenylnaphthalen-1-ol using the capilla

Pre-analysis: Sample Purification via Recrystallization
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To ensure the measured melting point is accurate, the sample must be of high purity. Recrystallization is the gold-standard technique for purifying soli

will dissolve the compound sparingly at room temperature but readily at its boiling point. For 3-Phenylnaphthalen-1-ol, a mixed solvent system of ch

Step 1: Dissolution Step 2: Hot Filtration (Optional) Step 3: Crystallizati
ep 3: Crystallization

Place impure Add minimum amount of If needed Filter solution while hot -
3-Phenylnaphthalen-1-ol hot chloroform to dissolve to remove insoluble impurities ) Add hexane dropwise
in flask Allow filtrate to cool slowly (anti-solvent) to induce

crystallization

If no hot filtration

Click to download full resolution via product page

Caption: Workflow for the purification of 3-Phenylnaphthalen-1-ol by recrystallization.

Protocol for Capillary Melting Point Determination

Sample Preparation: Ensure the purified 3-Phenylnaphthalen-1-ol is completely dry. Grind a small amount into a fine powder. The fine texture is c
tube.

Capillary Loading: Tap the open end of a glass capillary tube into the powder. Invert the tube and gently tap it on a hard surface to pack the sample
Instrument Setup: Place the loaded capillary into the heating block of a calibrated melting point apparatus.
Rapid Heating (Initial Phase): Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting point (i.e., to about 75 °C

Slow Heating (Measurement Phase): Reduce the heating rate to 1-2 °C per minute. Slow, controlled heating is the most critical variable for an acct
sample, thermometer, and heating block.

Observation and Recording:

o Record the temperature (T1) at which the first drop of liquid appears.

o Record the temperature (T2) at which the entire sample has completely melted into a clear liquid.

o The melting point is reported as the range T1 — T2. For pure 3-Phenylnaphthalen-1-ol, this range should be narrow (e.g., 96-97.5 °C).[7]

System Validation: Periodically verify the apparatus's calibration using a certified melting point standard with a known, sharp melting point in a simil

Conclusion

The melting point of 3-Phenylnaphthalen-1-ol is experimentally determined to be in the range of 96-97.5 °C, while its boiling point is predicted to be

essential for the effective purification, handling, and synthetic application of this compound. As a versatile intermediate, 3-Phenylnaphthalen-1-ol se

electronic materials and as a promising scaffold for medicinal chemistry research. The rigorous and systematic determination of its physical constants

these critical research and development fields.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. 3-Phenylnaphthalen-1-ol | C16H120 | CID 4383325 - PubChem [pubchem.ncbi.nim.nih.gov]
. PubChemlLite - 3-phenylnaphthalen-1-ol (C16H120) [pubchemlite.lcsb.uni.lu]

. nbinno.com [nbinno.com]

1
2
3
o 4. pdf.benchchem.com [pdf.benchchem.com]
5. researchgate.net [researchgate.net]

6. 3-phenylnaphthalen-1-ol | 30069-65-9 [chemicalbook.com]

7. 3-phenylnaphthalen-1-ol CAS#: 30069-65-9 [m.chemicalbook.com]

» To cite this document: BenchChem. [3-Phenylnaphthalen-1-ol melting point and boiling point]. BenchChem, [2026]. [Online PDF]. Available at: [http
melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
warranties, express or implied, regarding the fithess of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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